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Compound of Interest

Compound Name: Carbon disulfide

Cat. No.: B031411

This guide provides detailed information and answers frequently asked questions regarding the
appropriate Personal Protective Equipment (PPE) for handling carbon disulfide (CSz) in a
research environment.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of carbon disulfide that necessitate PPE?

Al: Carbon disulfide is a highly flammable liquid that poses several health risks.[1][2][3] It can
be absorbed through the skin, and exposure can irritate the skin and eyes.[1][2][4] Inhalation of
vapors can lead to dizziness, headache, nausea, and in cases of prolonged or high exposure,
damage to the nervous, cardiovascular, and reproductive systems.[5][6] Therefore,
comprehensive PPE is required to protect against skin contact, eye exposure, and inhalation.

Q2: What type of gloves should | use when working with carbon disulfide?

A2: The choice of glove material is critical due to carbon disulfide's ability to permeate many
common lab gloves. For extended contact, materials such as Polyvinyl Alcohol (PVA) and Viton
are recommended.[4][7][8] For incidental contact, double-gloving with 8 mil nitrile gloves may
be an option, though some sources rate nitrile for "limited use".[8][9][10] Always inspect gloves
for any signs of degradation before use and dispose of them according to your institution's
guidelines after handling carbon disulfide.[1][2]

Q3: When is respiratory protection required, and how do | select the right respirator?
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A3: Respiratory protection is necessary if you are working in an area where the concentration
of carbon disulfide exceeds established exposure limits, or if ventilation (like a fume hood) is
insufficient.[1][11] The selection of the respirator depends on the airborne concentration of
carbon disulfide. The National Institute for Occupational Safety and Health (NIOSH) provides
specific recommendations based on concentration levels, measured in parts per million (ppm).
[5] For any potential exposure above 1 ppm, a NIOSH-approved full facepiece respirator with
an organic vapor cartridge is recommended.[4] For higher concentrations or emergency
situations, a supplied-air respirator or a self-contained breathing apparatus (SCBA) is required.

[41[5]
Q4: What is the appropriate eye and face protection for handling carbon disulfide?

A4: To prevent eye contact, you should wear non-vented, impact-resistant goggles when
working with carbon disulfide fumes, gases, or vapors.[4] If you are working with the liquid
form where splashes are possible, indirect-vent, impact- and splash-resistant goggles are
necessary.[4] For tasks involving corrosive, highly irritating, or toxic substances like carbon
disulfide, a face shield should be worn in addition to goggles.[2][3][4] Contact lenses should
not be worn when working with this substance.[4]

Q5: What type of protective clothing is needed?

A5: To prevent skin contact, chemically resistant clothing is required.[3][11] Safety equipment
manufacturers recommend materials such as Tychem® BR, Responder®, and Trellchem®
HPS.[4] NIOSH also recommends specific materials based on breakthrough time, with PVA,
Viton, and certain proprietary laminates offering protection for up to 8 hours.[7] All protective
clothing, including suits, footwear, and headgear, should be clean and put on before starting
work.[4] Contaminated clothing should be removed immediately and not taken home.[4]

Data Presentation: PPE Specifications
Table 1: Glove Material Chemical Resistance for Carbon
Disulfide
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Recommendation Recommendation
Material for Extended for Incidental Notes
Contact Contact
Polyvinyl Alcohol Offers excellent
Recommended[4][7] Recommended )
(PVA) resistance.
) Recommended[4][7] Pro-wdes high
Viton™ 8] Recommended resistance to carbon
disulfide.
A laminate material
Silver Shield®/4H® Recommended[4] Recommended with broad chemical
resistance.
Another laminate
Barrier® Recommended[4] Recommended material suitable for
hazardous chemicals.
Recommended to use
8 mil thickness and
Limited Use / double-glove for
Nitrile Not Recommended Incidental Contact incidental contact.[8]
Only[8][9][10] [9] Not suitable for
immersion or
extended contact.
Natural Rubber Offers poor resistance
(Latex) Not Recommended Not Recommended 10 carbon disulfide.

Table 2: NIOSH Respirator Selection Guide for Carbon
Disulfide
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Concentration

Minimum Required
Respirator Type

Assigned Protection
Factor (APF)

Up to 10 ppm

- Any chemical cartridge
respirator with organic vapor
cartridge(s)- Any supplied-air
respirator (SAR)

10

Up to 25 ppm

- Any powered air-purifying
respirator (PAPR) with organic
vapor cartridge(s)- Any SAR
operated in a continuous-flow

mode

25

Up to 50 ppm

- Any air-purifying, full-
facepiece respirator with
organic vapor cartridge(s) or
canister- Any PAPR with a
tight-fitting facepiece and
organic vapor cartridge(s)- Any
SCBA or SAR with a full

facepiece

50

Up to 500 ppm

- Any supplied-air respirator
operated in a pressure-
demand or other positive-

pressure mode

1,000

Emergency / Unknown

- Any self-contained breathing
apparatus (SCBA) with a full
facepiece operated in a
pressure-demand or other
positive-pressure mode- Any
SAR with a full facepiece in
pressure-demand mode with

an auxiliary SCBA

10,000

Source: NIOSH Pocket Guide to Chemical Hazards[5]

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0104.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols: PPE Selection and Use

This section provides detailed methodologies for the proper selection and use of PPE when
handling carbon disulfide.

1. Glove Selection and Use Protocol:

o Assessment: Before starting work, assess the potential for skin contact. Differentiate
between incidental contact (e.g., handling a sealed container) and extended or immersion
contact (e.g., cleaning spills, synthesis).

o Selection: Based on the assessment and Table 1, select the appropriate glove material. For
any work inside a fume hood with potential for minimal contact, double-gloving with 8 mil
nitrile gloves may be acceptable.[8][9] For any other use, select PVA or Viton gloves.[4][7]

 Inspection: Before each use, visually inspect gloves for tears, punctures, or signs of
degradation.

» Donning/Doffing: Use proper technique to remove gloves to avoid touching the outer
contaminated surface with bare hands.[1][2]

» Disposal: Dispose of contaminated gloves as hazardous waste according to institutional
protocols. Wash hands thoroughly with soap and water after glove removal.[1][2]

2. Respirator Program Protocol:

¢ Requirement: A respirator program, compliant with OSHA 29 CFR 1910.134, must be in
place if respirators are used.[4] This includes medical evaluations, training, and fit-testing for
all users of tight-fitting respirators.[4]

» Selection: Use the concentration data from air monitoring and Table 2 to select the
appropriate respirator. Note that organic vapor cartridges have a limited service life and must
be changed on a regular schedule.[12]

» Fit-Testing: A qualitative or quantitative fit test is required to ensure a proper seal for all tight-
fitting facepieces.
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+ Maintenance: Reusable respirators must be cleaned, inspected, and stored in a clean, dry
place away from contamination.

Visualization: PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate PPE when
planning an experiment involving carbon disulfide.

1. Hazard Assessment
Plan Experiment with
Carbon Disulfide

Assess Inhalation Risk: Assess Contact Risk:
- Is work in a certified fume hood? - Potential for splash or immersion?
- What is the potential vapor concentration? - Incidental contact only?

2. Respiratory Piotection
3. Skin & Eye Protection

Splash Risk?

Work in Fume Hood &
Concentration < PEL?

o Pessizier Raauiid Select NIOSH Respirator Goggles + Face Shield Splash Goggles
(Standpard Lab A?ti re) Based on Concentration Chemically Resistant Apron/Coat Lab Coat
[CEERELIEW) PVA or Viton Gloves Nitrile (Double) or PVA Gloves

Final PPE Ensemble
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Caption: PPE selection workflow for carbon disulfide experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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